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Compound of Interest

Compound Name: Dimethyldioxane

Cat. No.: B077878 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling dimethyldioxane, a highly flammable and irritating chemical. Adherence to these

procedures is critical for minimizing risk and ensuring operational integrity.

Dimethyldioxane is a colorless, water-white liquid with an ether-like odor.[1][2][3] Its vapors

are heavier than air and can form explosive mixtures with air, posing a significant fire hazard.[1]

[4] Direct contact can cause irritation or burns to the skin and eyes, while inhalation may lead to

respiratory irritation and dizziness.[1][4] Furthermore, like many ethers, dimethyldioxane can

form explosive peroxides upon storage, requiring careful management.[2]

Key Chemical and Physical Properties
Understanding the fundamental properties of dimethyldioxane is the first step toward safe

handling. The following table summarizes its key quantitative data.
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Property Value Citations

Appearance Water-white liquid [1][3][4]

Flash Point 75°F (23.9°C) [1][2]

Boiling Point 116.5–121°C [2]

Density ~0.93 g/cm³ [2]

Vapor Density Heavier than air [1][3][4]

Solubility in Water Soluble / Miscible [1][3]

UN Number 2707 [5][6]

Transport Hazard Class 3 (Flammable Liquid) [6][7]

Packing Group II [5]

OSHA Flammable Liquid

Category
Category 2 [8]

Personal Protective Equipment (PPE) Protocol
A stringent PPE protocol is non-negotiable when handling dimethyldioxane. The appropriate

level of protection varies with the task at hand.
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Task
Eye/Face
Protection

Skin/Hand
Protection

Respiratory
Protection

Body
Protection

General

Handling /

Dispensing

Tightly fitting

safety goggles

with side shields

(EN 166 / NIOSH

approved).[5][7]

For prolonged

contact or

immersion: Butyl

rubber gloves

(>480 min

breakthrough

time). For

incidental splash

contact: Double-

gloving with

nitrile gloves may

be acceptable,

but gloves must

be changed

immediately

upon contact.

Not required if

handled within a

certified chemical

fume hood.

Lab coat.

Large Volume

Transfers (>1L)

Chemical safety

goggles and a

face shield.

Heavy-duty Butyl

rubber gloves.

Not required if

handled within a

certified chemical

fume hood with

appropriate

ventilation.

Fire/flame-

resistant and

impervious

clothing.[5][7]

Spill Cleanup

Chemical safety

goggles and a

face shield.

Heavy-duty Butyl

rubber gloves.

Full-face

respirator with

appropriate

cartridges for

organic vapors,

especially if

ventilation is

inadequate.[5]

Chemical-

resistant suit or

apron over

fire/flame-

resistant

clothing.[5][7]

Emergency / Fire N/A N/A Self-contained

breathing

apparatus

Full protective,

fire-resistant

gear.
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(SCBA) with a

full facepiece

operated in

pressure-

demand mode.

[5][7]

Standard Operating Procedure (SOP) for
Dimethyldioxane
This protocol provides a step-by-step guide for the safe handling and disposal of

dimethyldioxane in a laboratory setting.

Hazard Assessment and Control
Primary Hazards: Highly flammable liquid and vapor, serious eye and skin irritant, potential

for explosive peroxide formation.[1][2][4][6]

Engineering Controls: All work with dimethyldioxane must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[7][9] All equipment used for handling

must be properly grounded to prevent static discharge.[3][4] An eyewash station and safety

shower must be readily accessible.[10]

Ignition Sources: Eliminate all potential ignition sources from the immediate area, including

open flames, hot surfaces, sparks, and non-explosion-proof electrical equipment.[3][4][6]

Receiving and Storage
Receiving: Upon receipt, inspect containers for damage or leaks.

Storage: Store containers in a tightly closed state in a cool, dry, and well-ventilated area

designated for flammable liquids.[6][7] Use an approved flammable storage cabinet.[8][11]

Segregation: Store away from incompatible materials such as strong acids and oxidizing

agents.[1][2]
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Peroxide Management: Mark the container with the date received and the date opened.[2]

Test for the presence of peroxides before use if the container has been opened for an

extended period or if visual crystals are observed. If peroxides are detected, consult with

your institution's Environmental Health & Safety (EHS) office for neutralization procedures.

Do not attempt to open a container with visible peroxide crystals.[2]

Handling and Use
Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume

hood is functioning correctly.

Dispensing: When transferring, ground both the receiving and dispensing containers to

prevent static electricity buildup.[7][12] Use spark-proof tools.[7] Perform transfers slowly to

minimize splashing and vapor generation.

Heating: Never heat dimethyldioxane with an open flame.[9] Use a regulated heating

mantle, water bath, or oil bath.

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[7] Decontaminate the work area.

Spill and Emergency Procedures
Small Spills (in a fume hood):

Absorb the spill using a non-combustible absorbent material like sand or dry earth.[4]

Use non-sparking tools to collect the absorbed material into a suitable, labeled container

for hazardous waste.[4]

Wipe the area with a damp cloth, and dispose of the cloth as hazardous waste.

Large Spills (or spills outside a fume hood):

Evacuate all personnel from the immediate area and alert others.[5][7]

Remove all ignition sources.[5][7]
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If safe to do so, increase ventilation to the area.

Contact your institution's EHS or emergency response team immediately.

Fire:

For small fires, use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam

extinguisher.[7] Do not use a solid stream of water as it may spread the fire.[3]

For large fires, evacuate the area and activate the fire alarm.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek medical attention.[7][10]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin

area with plenty of water.[7][10]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[6][10]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[7]

Waste Disposal
Chemical Waste: Collect all dimethyldioxane waste in a properly labeled, sealed container.

The container must be compatible with flammable liquids.

Disposal Method: Waste must be disposed of through a licensed chemical waste disposal

company.[7] Methods may include controlled incineration with flue gas scrubbing.[7] Do not

discharge dimethyldioxane into drains or sewer systems.[7]

Contaminated Materials: All materials used for cleanup (absorbents, gloves, etc.) must be

disposed of as hazardous waste.
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Empty Containers: Containers should be triple-rinsed with a suitable solvent. The rinsate

must be collected as hazardous waste. The rinsed container can then be offered for

recycling or disposed of according to institutional and local regulations.[7]

Safe Handling Workflow Diagram
The following diagram illustrates the critical decision points and procedural flow for safely

handling dimethyldioxane in a laboratory setting.

1. Preparation
- Assess Hazards

- Verify Engineering Controls
- Don Correct PPE

2. Handling
- Work in Fume Hood
- Ground Equipment

- Use Spark-Proof Tools

3. Task Complete
- Decontaminate Area

- Doff PPE

Spill Occurs

Monitor for Spills

Personnel Exposure

4. Waste Disposal
- Collect in Labeled Container

- Follow EHS Protocol

End of Process
Emergency

- Evacuate & Alert
- Call EHS/Emergency Services

Large Spill
or Outside Hood

Provide First Aid
- Follow SOP

- Seek Medical Attention

Click to download full resolution via product page
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Caption: Workflow for the safe handling of dimethyldioxane from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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